![molecular formula C14H12N2O3 B3248070 4-Amino-N-(1,3-dioxaindan-5-YL)benzamide CAS No. 1831221-88-5](/img/structure/B3248070.png)
4-Amino-N-(1,3-dioxaindan-5-YL)benzamide
Overview
Description
4-Amino-N-(1,3-dioxaindan-5-YL)benzamide is a chemical compound that belongs to a class of chemicals known as indandiones. It has a molecular formula of C14H12N2O3 and a molecular weight of 256.26 g/mol .
Synthesis Analysis
The synthesis of benzamides, including 4-Amino-N-(1,3-dioxaindan-5-YL)benzamide, can be achieved through the direct condensation of carboxylic acids and amines . This reaction is performed under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth . This method is considered green, rapid, mild, and highly efficient .Molecular Structure Analysis
The InChI code for 4-Amino-N-(1,3-dioxaindan-5-YL)benzamide is 1S/C14H12N2O3/c15-10-3-1-9 (2-4-10)14 (17)16-11-5-6-12-13 (7-11)19-8-18-12/h1-7H,8,15H2, (H,16,17) .Chemical Reactions Analysis
The synthesis of benzamides involves the direct condensation of benzoic acids and amines . This reaction is facilitated by a Lewis acidic ionic liquid immobilized on diatomite earth . The use of ultrasonic irradiation in this process is considered a green and powerful technology .Physical And Chemical Properties Analysis
4-Amino-N-(1,3-dioxaindan-5-YL)benzamide is a powder at room temperature . It has a molecular weight of 256.26 g/mol .Scientific Research Applications
Chemical Synthesis
“4-Amino-N-(1,3-dioxaindan-5-YL)benzamide” is used in chemical synthesis . It’s a significant class of amide compounds that are widely used in various fields, including medical, industrial, biological, and potential drug industries .
Antioxidant Activity
This compound has been found to have antioxidant activity . The in vitro antioxidant activity of all the compounds was determined by total antioxidant, free radical scavenging, and metal chelating activity .
Antibacterial Activity
“4-Amino-N-(1,3-dioxaindan-5-YL)benzamide” has been shown to have antibacterial activity . The new compounds were determined in vitro antibacterial activity against three gram-positive bacteria and three gram-negative bacteria .
Anti-fungal Activity
Benzamides, a significant class of amide compounds to which “4-Amino-N-(1,3-dioxaindan-5-YL)benzamide” belongs, have been found to have anti-fungal properties .
Anti-inflammatory Activity
Benzamides also exhibit anti-inflammatory activity . This suggests that “4-Amino-N-(1,3-dioxaindan-5-YL)benzamide” could potentially be used in the treatment of inflammatory conditions .
Anti-tumour Activity
Benzamides have been found to have anti-tumour activity . This suggests that “4-Amino-N-(1,3-dioxaindan-5-YL)benzamide” could potentially be used in cancer treatment .
Safety and Hazards
The safety information for 4-Amino-N-(1,3-dioxaindan-5-YL)benzamide includes several hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards, such as harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) .
properties
IUPAC Name |
4-amino-N-(1,3-benzodioxol-5-yl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O3/c15-10-3-1-9(2-4-10)14(17)16-11-5-6-12-13(7-11)19-8-18-12/h1-7H,8,15H2,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWGPNJUEWJFWTO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)C3=CC=C(C=C3)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-N-(1,3-dioxaindan-5-YL)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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